Synthetic plastic sheets are mainly composed of long-chain petrochemical-predicated derivatives, and their pollution is now generally acknowledged as a massive environmental burden, both in the aquatic and terrestrial environments, where this type of plastic takes longer to degrade biophysically, has negative impacts on human lives, and has inhibited disposal alternatives. This work aims at the characterization and performance analysis of biodegradable sheets made by using natural ingredients to reduce the dependency on synthetic plastics and thus culminate in plastic pollution. The multifunctional properties of the prepared sheet from raw jute were quite decent; the tensile strength of the biodegradable sheet was increased to around 22 ​MPa, whereas the tensile strength of the synthetic plastic sheet is around 15 ​MPa. Moreover, the elongation rate also decreased to around 53%. The biodegradability test ascertained the prepared sheet's degradability; the biodegradability rate of the prepared sheet was higher than the synthetic plastic sheet, and also had a nice color appearance due to the colorization with natural dye (turmeric). The outstanding physico-mechanical qualities, satisfactory color durability, and biodegradability of the prepared colored sheet obtained from raw jute could make it an attractive choice for the synthetic plastic sheet and the engendered green polymer nanocomposites. It was the first, and unique endeavor to produce natural colorful biodegradable sheets by utilizing natural ingredients: nanocellulose from raw jute and natural coloring material. It could be recommended that the acquired biodegradables have a prosperous future as a replacement for non-biodegradable traditional plastics.

In the present study, phycoerythrin pigment protein was extracted and purified from Gracilaria corticata (marine macroalga). The concentration of phycoerythrin (PE) obtained from G. corticata was 0.15 ​mg/ml (fresh weight). In this study, phycoerythrin expressed less antimicrobial activity against pathogens but found effective in total antioxidant activity (264.90 ​± ​10.20 ​μg/ml), DPPH scavenging effect (22.91 ​± ​1.90%) and ferrous ion chelating ability (26.06 ​± ​1.60%). Further, the cytotoxicity assay of PE using colon cancer cells such as SW620 and HCT-116 was tested. Different concentrations (2, 4, 8, 16, 32 ​μl) of phycoerythrin was tested in MTT assay after 24 ​h and 48 ​h incubation. The MTT assay concludes that increasing concentration of phycoerythrin (4.8 ​μg) decreases the cell viability to 42% after 48 ​h in SW 620 ​cell line. Whereas in the HCT 116 ​cell line the increasing concentration of phycoerythrin induces the cell growth on 24 ​h but later drastically reduced growth of cell line (39%) was observed after 48 ​h time in 4.8 ​μg of PE. From this preliminary study, the phycoerythrin pigment extracted from Gracilaria corticata proved to be a potential molecule of interest for cancer studies and diagnosis.

In this study, the biochemical methane potential (BMP), biodegradability index (BI), competitiveness index (CI), physicochemical properties and elemental compositions of cassava vinasse (CV) obtained from an ethanol distillery were investigated using experimental as well as instrumental analyses. Results showed that at room temperature of 28 ​°C, the CV was very watery with a specific gravity of 1.03. The relatively high Chemical Oxygen Demand, COD (62000–736500 ​mg/l) and Biochemical Oxygen Demand, BOD (21620–25000 ​mg/l); acidic pH (4.2–4.8) and cyanuric acid content (386–450 ​mg/l), emphasized its potential as a pollutant when discharged directly on land and water. A volatile solids content, VS (71580–72250 ​mg/l) and brix (5.9% sucrose) respectively indicate the presence of biodegradable organic matter and residual sugars in addition to many macro and micro-nutrients. At standard temperature and pressure (STP), BMP was experimentally determined to be 247.10 Nml/gVS which shows that the CV is a bioenergy resource. The results of BI and CI determination indicated that 82% of organic matter in CV is biodegradable and with a CI value above 10, there will be no competition between the methanogens and the sulphate-reducing bacteria (SRB) if the CV is subjected to anaerobic digestion (AD). This work improved existing knowledge and provided information for distillery operators and environmental regulators on alternative utilization and treatment routes for CV.

This paper provides a detailed report on the effect of molar concentration on structural, optical and electrical properties of cobalt doped zinc selenide (ZnSe:Co) thin film. The molar concentration Co dopant was varied within 0%, 0.1%, 0.2% and 0.3%. ZnSe:Co was synthesized using the electrodeposition method. Different characterization techniques such as X-ray diffractometry, scanning electron microscope and four-point probe were used to study the optical, surface morphology and electrical properties of ZnSe:Co. The XRD analysis revealed that both Co-doped and undoped ZnSe are crystalline materials. The crystalline structure of ZnSe is cubic but changes to a face-centred cubic structure upon introduction of Co dopant. ZnSe:Co showed excellent absorbance, optical conductivity and refractive index. The energy bandgap was observed to decrease from 2.2 to 2.0 ​eV as the molar percentage increased from 0.1 to 0.3%. The conductivity of the cobalt doped Zinc selenide was observed to be 1.4244 ​× ​1011, 1.6655 ​× ​1011, 1.6655 ​× ​1011, and 2.4929 ​× ​1011 (S/m) for film grown with 0%, 0.1%, 0.2% and 0.3% Co dopant respectively.

Developing green and sustainable principles in catalytic systems using natural materials is becoming a suitable strategy to reduce the possible pollutant with high-risk agents. This study introduces basil seed (Ocimum basilicum) as an efficient catalyst for the synthesis of 2-amino-4H-pyrans from aromatic aldehyde, malononitrile, and ethyl acetoacetate and 2-benzylidene malononitriles from aromatic aldehyde and malononitrile through the Knoevenagel condensation reaction in an aqueous medium at 80 ​°C and 50 ​°C, respectively. The prepared catalyst was characterized by FT-IR, XRD, SEM, EDS, BET, TGA, and Elemental mapping techniques, and its performance was evaluated in the synthesis of 2-benzylidene malononitriles and 2-amino-4H-pyrans. Indeed, the basil seed catalyst displays excellent catalytic activity (80–98%) and stability at the mentioned reactions. Furthermore, compared to other catalysts employed in these syntheses, the basil seed catalyst has properties that can outstand it as a catalyst. These attributes include easy separation, easy work manner, high efficiency, cost-effectiveness, reusability, and recyclability. Furthermore, this catalyst is entirely biodegradable, non-toxic, based on the green chemistry frameworks, and can be reused without a remarkable reduction in its catalytic activity.

Abstract not available

Corn starch film samples cross-linked using malic, malonic, and succinic acids, and thermoplastic starch were characterized and tested for their water absorption, surface morphology, structural change, and thermomechanical properties. The acids vary in acidity, number of hydroxyl groups, and carbon chain length. The presence of an additional hydroxyl group has helped malic acid form more hydrogen bonding between starch molecules. The relatively higher acidity in malic acid compared to succinic acid is found to be another factor for its better cross-linking potential. The additional carbon chain in succinic acid, which reduces its solubility and acidity; has negatively affected its cross-linking potential. Among the three variables studied, number of hydroxyl group has highly influenced the cross-linking potential, followed by acidity and carbon chain length, respectively. Consequently, the elongation at break and water absorption resistance of thermoplastic starch were improved from 108.63 ​MPa to 175.72 ​MPa and from 140% to 80%, respectively, cross-linking corn starch with malic acid.

Plastics, and polyolefins (POs) in particular, revolutionized the everyday life, and after use the waste accumulation is raising severe environmental concerns fostering an intense the research towards more sustainable and profitable recycling routes.In this contribution, we focus the attention concerning recent advances on the reductive upgrading of POs promoted by heterogeneous catalysts, that is emerging as a valid alternative to pyrolysis since POs are transformed into valuable chemicals and fuels, allowing overcome the issue of elevated temperatures, as well as low selectivity and fast catalyst deactivation. As a matter of fact, the introduction of H2 gas in the reactor allows to carry out PO degradation in milder conditions coupled with a higher control on the produced hydrocarbons, depending on the employed catalyst and the reaction parameters. Two main processes have been so far developed: hydrogenolysis and hydrocracking, respectively leading to formation of diesel and gasoline. At a molecular level, their difference relies on the different typologies of catalysts, which are monofunctional metal catalysts in the former case (where both surface hydrides and surface alkyl species are formed and recombine each other), and bifunctional acid/metal catalysts in the latter (where, after a carbocation is formed by protonation, the reaction proceeds by isomerization and scission). Despite the conceptually simple and univocal definition of the two mechanisms, several catalytic processes have been developed in the last years, varying for both reaction conditions and obtained products, thus generating a quite complex scenario.Hereafter, the most significant results are reported to provide a consistent base for further progress.

This study present the solid state synthesis of Copper (II) and Nickel (II) Complexes of Rhodanine with molecular formula [Cu(HRD)2(CH3COO)2] represented as 1a and [Ni(HRD)2(NO3)2] (HRD = C3H3NOS2) represented as 2a. It was synthesized by mechanochemical grinding of stoichiometric amount of Rhodanine with inorganic salts (Cu(CH3COO)2·H2O) and Ni(NO3)2·6H2O in ratio 1:1 via an analytical mortar and pestle without solvent. However, the solvent based approach for the synthesis of Copper (II) and Nickel (II) Complexes of Rhodanine involve the use methanol at room temperature. The complexes were characterized via elemental analysis, TLC, FT-IR, UV–visible, AAS, spectroscopies, conductivity measurement and PXRD patterns. The spectroscopic and analytical data obtained from the two methods are almost identical. The PXRD patterns of the product obtained from the solid state approach showed a close match with that of the solvent-based product. The complexes showed new peaks which established the occurrence of a new phase. The antibacterial activities of the complexes were higher than the parent ligands. This suggested that the antimicrobial efficacy of these drugs could be improved by chelation. The solid based synthesis of these complexes was faster, required less energy and produce better yield when compared with the solvent based method.

MnO2@GO, NiO@GO and MnO2@NiO@GO electrodes were hydrothermally fabricated for applications in supercapacitor energy storage devices. Because of its large surface area and low electrical resistance, graphene oxide (GO) was added to the nanocomposites during electrode fabrication. The mutual co-operation of diverse components and composites with GO increased the performance, longevity, and hardness of electrodes. The greatest specific capacitance measured by cyclic voltammetry (CV) at 10 ​mV/s scan rates and GCD at 1.0 A/g current density for MnO2@GO, NiO@GO, and MnO2@NiO@GO, respectively, was 652, 425, 985 and 773, 487, 1141 ​F/g for MnO2@GO, NiO@GO, and MnO2@NiO@GO. Performances of various electrodes clearly show that composites of two transition metal oxides/GO had better performance when compared to single transition metal oxide/GO and the addition of graphene oxide enhanced the supercapacitive performances of the electrodes.